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Compound of Interest

Compound Name: 2-Hexylpyridine

Cat. No.: B072077 Get Quote

An In-depth Technical Guide to 2-Hexylpyridine
This technical guide provides a comprehensive overview of 2-Hexylpyridine, including its

nomenclature, physicochemical properties, and relevant experimental protocols. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical research.

Nomenclature and Identification
2-Hexylpyridine is a substituted pyridine derivative. A comprehensive list of its synonyms,

alternative names, and chemical identifiers are provided below.
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Identifier Type Identifier Source

IUPAC Name 2-hexylpyridine [1]

Systematic Name Pyridine, 2-hexyl- [1]

CAS Number 1129-69-7 [1][2]

EC Number 214-454-4 [3]

InChI

InChI=1S/C11H17N/c1-2-3-4-

5-8-11-9-6-7-10-12-11/h6-7,9-

10H,2-5,8H2,1H3

[1][2]

InChIKey
NZLJDTKLZIMONR-

UHFFFAOYSA-N
[1][2]

SMILES CCCCCCC1=CC=CC=N1 [1]

Molecular Formula C11H17N [2]

Synonyms & Other Names

2-(n-Hexyl)pyridine, Pyridine,

2-(n-hexyl)-, 2-C6H13(c-

C5H4N)

[1][2][3]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2-Hexylpyridine.
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Property Value Source

Molecular Weight 163.26 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid (est.)
[4]

Assay 95.00 to 100.00 % [4]

Specific Gravity
0.89200 to 0.90200 @ 25.00

°C
[4]

Refractive Index
1.48000 to 1.49000 @ 20.00

°C
[4]

Boiling Point 100 °C @ 0.1 Torr [3]

Flash Point 164.00 °F TCC (73.33 °C) [4]

Water Solubility Slightly soluble in water [3]

Topological Polar Surface Area 12.9 Å² [3]

XLogP3 3.4 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 5 [3]

Experimental Protocols
While specific experimental protocols for 2-Hexylpyridine are not extensively detailed in the

available literature, methodologies for a closely related compound, 2-(5-Methylhexyl)pyridine,

can be adapted. These protocols provide a solid foundation for the synthesis, purification, and

analysis of 2-Hexylpyridine.

Synthesis via Deprotonation and Alkylation of 2-Picoline
This classical and cost-effective method involves the deprotonation of 2-picoline followed by

nucleophilic substitution with an appropriate alkyl halide.[5]
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Materials:

2-Picoline (2-methylpyridine)

n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

Hexyl bromide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride

Diethyl ether

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

To a solution of 2-picoline (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere,

add n-butyllithium (1.05 eq) dropwise.

Stir the resulting deep red solution at -78 °C for 1 hour.

Add a solution of hexyl bromide (1.1 eq) in anhydrous THF dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Quench the reaction with saturated aqueous ammonium chloride.

Extract the mixture with diethyl ether (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield 2-Hexylpyridine.
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Synthesis Workflow

2-Picoline in THF at -78°C

Add n-BuLi
(Deprotonation)

Add Hexyl Bromide
(Alkylation)

Warm to Room Temperature

Quench with NH4Cl (aq)

Extract with Diethyl Ether

Dry and Concentrate

Column Chromatography

2-Hexylpyridine

Click to download full resolution via product page

Synthesis of 2-Hexylpyridine via Deprotonation and Alkylation.
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Purification Protocol
A two-stage purification process involving liquid-liquid extraction followed by column

chromatography is recommended for obtaining high-purity 2-Hexylpyridine.[6]

Part 1: Liquid-Liquid Extraction

Materials:

Crude 2-Hexylpyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

1 M Sodium hydroxide (NaOH)

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve the crude product in DCM.

Wash with 1 M HCl to remove basic impurities.

Wash with 1 M NaOH to remove acidic impurities.

Wash with brine to remove residual water and salts.

Dry the organic layer with anhydrous Na₂SO₄.

Filter and concentrate the solvent.

Part 2: Silica Gel Column Chromatography

Materials:
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Partially purified 2-Hexylpyridine

Silica gel (60 Å, 230-400 mesh)

Hexanes

Ethyl acetate

Procedure:

Prepare a silica gel column with a slurry of silica in hexanes.

Load the partially purified product onto the column.

Elute with a gradient of ethyl acetate in hexanes, starting with a low polarity mixture.

Collect fractions and monitor by Thin Layer Chromatography (TLC).

Combine the pure fractions and evaporate the solvent.
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Purification Workflow

Crude 2-Hexylpyridine in DCM

Wash with 1M HCl

Wash with 1M NaOH

Wash with Brine

Dry with Na2SO4

Concentrate

Silica Gel Column Chromatography

Pure 2-Hexylpyridine
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Purification workflow for 2-Hexylpyridine.
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Analytical Methods
Gas Chromatography (GC) is a suitable technique for the analysis of the volatile compound 2-
Hexylpyridine.[7][8]

Instrumentation and Parameters (Typical):

Instrument: Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass

Spectrometer (GC-MS)

Column: Capillary column (e.g., DB-5ms)

Injector Temperature: 250 °C

Oven Program: Start at 100 °C, ramp to 250 °C at 10 °C/min

Detector Temperature: 280 °C (FID) or MS transfer line at 280 °C

Carrier Gas: Helium or Hydrogen

Procedure:

Prepare a stock solution of 2-Hexylpyridine in a suitable solvent (e.g., methanol,

dichloromethane).

Create a series of calibration standards by serial dilution.

Prepare samples by dissolving or diluting them in the same solvent.

Inject standards and samples into the GC.

Identify the 2-Hexylpyridine peak by its retention time and, if using MS, its mass spectrum.

Quantify using a calibration curve generated from the standards.
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Analytical Workflow (GC)

Prepare Standards and Samples

Inject into GC

Chromatographic Separation

Detection (FID or MS)

Quantification using Calibration Curve

Concentration of 2-Hexylpyridine
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Generalized Signaling Pathway for Pyridine Derivatives

Pyridine Derivative

Target Receptor
(e.g., GPCR, Kinase)

Binds to

Downstream Signaling Cascade

Activates/Inhibits

Cellular Response
(e.g., Anti-inflammatory, Antiproliferative)

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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